Cas no 62158-73-0 (2-[(5-amino-2,4-dimethoxyphenyl)sulphonyl]ethyl hydrogen sulphate)

• Product Name: 2-[(5-amino-2,4-dimethoxyphenyl)sulphonyl]ethyl hydrogen sulphate
• CAS No: 62158-73-0
• MF: C₁₀H₁₅NO₈S₂
• MW: 341.358000993729
• CID: 956229
• PubChem ID: 112815
• Update Time: 2025-04-19

2-[(5-amino-2,4-dimethoxyphenyl)sulphonyl]ethyl hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-2,4-dimethoxyphenyl)sulphonyl]ethyl hydrogen sulphate
• 2-(5-amino-2,4-dimethoxyphenyl)sulfonylethyl hydrogen sulfate
• 2-[(5-Amino-2,4-dimethoxyphenyl)sulfonyl]ethyl hydrogen sulfate
• 263-442-5
• Ethanol, 2-[(5-amino-2,4-dimethoxyphenyl)sulfonyl]-, 1-(hydrogen sulfate)
• DB-216810
• UGZSTADDMXCMFC-UHFFFAOYSA-N
• SCHEMBL6883940
• SDB648PHY2
• Ethanol, 2-[(5-amino-2,4-dimethoxyphenyl)sulfonyl]-, hydrogen sulfate (ester)
• 2-((5-Amino-2,4-dimethoxyphenyl)sulphonyl)ethyl hydrogen sulphate
• Ethanol, 2-((5-amino-2,4-dimethoxyphenyl)sulfonyl)-, hydrogen sulfate (ester)
• Ethanol, 2-((5-amino-2,4-dimethoxyphenyl)sulfonyl)-, 1-(hydrogen sulfate)
• 62158-73-0
• EINECS 263-442-5
• DTXSID0069547
• NS00034944

• Inchi： 1S/C10H15NO8S2/c1-17-8-6-9(18-2)10(5-7(8)11)20(12,13)4-3-19-21(14,15)16/h5-6H,3-4,11H2,1-2H3,(H,14,15,16)
• InChI Key： UGZSTADDMXCMFC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1OC)OC)N)(CCOS(=O)(=O)O)(=O)=O

Computed Properties

• Exact Mass: 341.02395
• Monoisotopic Mass: 341.02390878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 142.22